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What is Known About Padnarsertib

The table below summarizes the key details available from search results:

Attribute Information

Other Names Also referred to as KPT-9274 [1].

Developmental
Phase

Phase I (as of a 2023 update) [1].

Targeted Indications Relapsed or refractory acute myeloid leukaemia (AML), advanced solid
malignancies, non-Hodgkin's lymphoma [1].

Mechanism of
Action

Inhibits PAK4 and NAMPT [1].

Cost-Effectiveness
Data

None identified in current search results.

A 2023 update noted that a university-sponsored Phase I trial in AML was suspended, though the reason was

not disclosed [1].
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Understanding the Lack of Data

The absence of cost-effectiveness research is expected for a drug at this development stage.

Stage of Development: Cost-effectiveness analyses (CEAs) are typically conducted after a drug

demonstrates efficacy and safety in later-stage (Phase III) trials and is nearing regulatory approval.
These studies compare the new treatment's costs and health benefits to existing standard-of-care

options [2] [3].
Prerequisites for CEA: Performing a meaningful CEA requires robust clinical data on a drug's

overall survival benefit, progression-free survival, and quality of life impacts compared to other
treatments. This data is not yet available for Padnarsertib [2] [3].

Examples of Cost-Effectiveness Analyses in Oncology

For context, here is how cost-effectiveness is typically evaluated for approved drugs, using CDK4/6

inhibitors for breast cancer as an example:

Healthcare Payer Perspective

Model Structure

Partitioned Survival Model

PFS State PD State Death State

Clinical Trial Data

Model Inputs

Key Outputs

Real-World Costs

Total QALYs Total Costs ICER

Cost-Effectiveness Decision
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Study from Qatar: A 2024 study compared CDK4/6 inhibitors plus letrozole. It used a 10-year
Markov model and found that from a healthcare payer perspective, ribociclib was the most effective

option but was not cost-effective compared to abemaciclib at current prices [2].
Study from China: A 2025 analysis for second-line breast cancer used a 15-year partitioned
survival model. It concluded that ribociclib plus fulvestrant had the highest probability of being cost-
effective compared to other CDK4/6 inhibitors at China's willingness-to-pay threshold [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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